Cas no 175700-82-0 (3H-Pyrazol-3-one,4,5-diamino-1,2-dihydro-1-(2-hydroxyethyl)-)

• Product Name: 3H-Pyrazol-3-one,4,5-diamino-1,2-dihydro-1-(2-hydroxyethyl)-
• CAS No: 175700-82-0
• MF: C₅H₁₀N₄O₂
• MW: 158.15850019455
• CID: 112131
• PubChem ID: 15345781
• Update Time: 2025-04-18

3H-Pyrazol-3-one,4,5-diamino-1,2-dihydro-1-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4,5-diamino-1,2-dihydro-1-(2-hydroxyethyl)-
• 3H-Pyrazol-3-one, 4,5-diamino-1,2-dihydro-1-(2-hydroxyethyl)-
• SCHEMBL2953524
• 4,5-Diamino-1-(2-hydroxyethyl)-1H-pyrazol-3(2H)-one
• 175700-82-0
• 3,4-Diamino-2-(2-hydroxyethyl)-1H-pyrazol-5-one

• Inchi： 1S/C5H10N4O2/c6-3-4(7)9(1-2-10)8-5(3)11/h10H,1-2,6-7H2,(H,8,11)
• InChI Key： WOEOFDCHIXMRHV-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C(N1)=O)N)N

Computed Properties

• Exact Mass: 158.0805
• Monoisotopic Mass: 158.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.61